Cas no 1207044-69-6 (1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine
• CAS No: 1207044-69-6
• MF: C₁₇H₁₂ClN₅S
• MW: 353.828680038452
• CID: 5392879
• Update Time: 2025-06-13

1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-(4-phenyl-1,3-thiazol-2-yl)triazol-4-amine
• 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H12ClN5S/c18-12-6-8-13(9-7-12)23-16(19)15(21-22-23)17-20-14(10-24-17)11-4-2-1-3-5-11/h1-10H,19H2
• InChI Key： VDMVUDFDGPSSEE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(N)=C(C2=NC(C3=CC=CC=C3)=CS2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine (CAS No. 1207044-69-6)

The compound 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine (CAS No. 1207044-69-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 1,2,3-triazole core linked to a 4-phenylthiazole moiety and a 4-chlorophenyl group, makes it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor, antimicrobial agent, and fluorescent probe due to its electron-rich aromatic system and hydrogen-bonding capabilities.

In recent years, the scientific community has shown growing interest in triazole-thiazole hybrids, with 1207044-69-6 being a prime example of this important class of compounds. The click chemistry approach used to synthesize such molecules aligns perfectly with current trends in green chemistry and atom-economical synthesis. Many researchers are investigating whether this compound could address the pressing need for novel antibacterial agents in the face of increasing antibiotic resistance, a topic that consistently ranks high in scientific searches and discussions.

The photophysical properties of 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine have become a hot research topic, especially in the context of organic electronics and sensor development. Its extended π-conjugation system suggests potential applications in OLED materials and molecular probes, answering frequent queries about innovative materials for energy-efficient displays and environmental monitoring. The chlorophenyl substitution pattern in particular has been shown to influence the compound's electronic characteristics significantly.

From a medicinal chemistry perspective, the presence of both triazole and thiazole rings in CAS 1207044-69-6 makes it particularly interesting for structure-activity relationship studies. These heterocycles are known pharmacophores in many FDA-approved drugs, which explains why search terms like "triazole drugs" and "thiazole medicinal chemistry" remain highly popular. The compound's amine functionality at the 5-position of the triazole ring offers an excellent handle for further derivatization, a feature that drug discovery researchers frequently seek in lead optimization.

The synthesis of 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that continues to be a focus of methodological improvements in synthetic chemistry. This aligns with the persistent interest in "click chemistry applications" and "catalyst optimization" seen in academic search trends. The compound's relatively straightforward purification and good stability under ambient conditions make it attractive for both academic and industrial applications.

Recent computational studies on 1207044-69-6 have explored its potential as a molecular scaffold for virtual screening campaigns, addressing the growing demand for cost-effective drug discovery approaches. The compound's balanced lipophilicity and polar surface area make it particularly interesting for central nervous system (CNS) drug development, a therapeutic area that generates substantial research interest and online searches related to "blood-brain barrier penetration" and "neuroactive compounds."

In materials science applications, the crystalline form of 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine has shown interesting solid-state fluorescence properties, responding to the increasing search volume for "smart materials" and "stimuli-responsive compounds." Researchers are particularly intrigued by its potential polymorphic behavior, which could lead to materials with tunable optical properties - a feature highly sought after in optoelectronic applications.

The safety profile and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of CAS 1207044-69-6 are currently under investigation, addressing common queries about "compound toxicity prediction" and "drug-likeness evaluation." Preliminary studies suggest that the molecule exhibits favorable metabolic stability, making it a promising candidate for further pharmacological evaluation. This aspect is particularly relevant given the pharmaceutical industry's focus on reducing late-stage attrition in drug development.

From a commercial perspective, the availability of 1-(4-chlorophenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1H-1,2,3-triazol-5-amine from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. The compound's structure-activity relationship potential and lead compound characteristics make it a frequent subject of inquiries related to "chemical building blocks" and "medicinal chemistry reagents."

Future research directions for 1207044-69-6 are likely to focus on its potential in combination therapies and targeted drug delivery systems, areas that generate substantial interest in medical research circles. The compound's modular structure lends itself well to the creation of bioconjugates and prodrug formulations, addressing current challenges in precision medicine and personalized therapeutics.